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Compound of Interest

Compound Name: GDC0575 hydrochloride

Cat. No.: B607620 Get Quote

Essential Safety and Handling Guide for GDC-0575
Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GDC-0575 hydrochloride. The following procedures

are designed to ensure the safe handling, use, and disposal of this potent research compound.

Compound Overview: GDC-0575 hydrochloride (also known as ARRY-575 or RG7741) is a

highly selective and potent oral inhibitor of Checkpoint Kinase 1 (Chk1) with an IC50 of 1.2 nM.

[1][2][3] It is a small molecule used in preclinical research to study DNA damage response and

cell cycle checkpoints.[2] As a potent compound, GDC-0575 hydrochloride requires strict

adherence to safety protocols to prevent personnel exposure. This product is intended for

research use only and is not for human or veterinary use.[2]

Immediate Safety and Personal Protective Equipment
(PPE)
Given the potent nature of GDC-0575 hydrochloride and its action on cell cycle pathways, it

should be handled as a hazardous compound. The following PPE is mandatory when handling

the solid compound or its solutions:

Primary Engineering Controls: All handling of GDC-0575 hydrochloride powder, including

weighing and initial solubilization, must be conducted in a certified chemical fume hood, a
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ducted biological safety cabinet, or a glove box to prevent inhalation of the powder.

Gloves: Use two pairs of powder-free nitrile gloves. The outer pair should be changed

immediately upon known or suspected contact with the compound.

Eye Protection: Chemical safety goggles or a full-face shield are required to protect against

splashes. Standard safety glasses are not sufficient.

Lab Coat: A disposable, solid-front, back-closing lab coat should be worn over personal

clothing. Cuffed sleeves are recommended to provide a better seal with inner gloves.

Respiratory Protection: If there is a risk of aerosol generation and engineering controls are

not sufficient, a NIOSH-approved respirator (e.g., an N95 or higher) should be worn.

Quantitative Data Summary
The following table summarizes key quantitative data for GDC-0575 hydrochloride.

Parameter Value Source(s)

IC50 (Chk1) 1.2 nM [1][2][3]

Molecular Formula C16H22BrCl2N5O [4]

Molecular Weight 451.19 g/mol [4]

Storage (Powder) -20°C [5][6]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Solubility in DMSO ≥ 75 mg/mL (198.27 mM) [1]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of GDC-0575 hydrochloride

from receipt to experimental use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.selleckchem.com/products/gdc-0575.html
https://www.medkoo.com/products/30208
https://www.medchemexpress.com/GDC-0575_dihydrochloride.html
https://www.bioscience.co.uk/product~918060
https://www.bioscience.co.uk/product~918060
https://www.medchemexpress.com/GDC-0575.html
https://www.targetmol.com/compound/gdc-0575
https://www.medchemexpress.com/GDC-0575_dihydrochloride.html
https://www.selleckchem.com/products/gdc-0575.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage
Step 1: Upon receipt, visually inspect the package for any signs of damage or leakage. If the

package is compromised, do not open it. Follow your institution's spill response protocol.

Step 2: If the package is intact, transfer it to the designated storage area.

Step 3: Store the GDC-0575 hydrochloride powder at -20°C in a clearly labeled, sealed

container.[5][6]

Step 4: Maintain an inventory log for the compound, recording the date of receipt, quantity,

and dates of use.

Preparation of Stock Solutions
Step 1: Don the appropriate PPE as described above.

Step 2: Perform all operations within a certified chemical fume hood or other primary

containment device.

Step 3: Allow the vial of GDC-0575 hydrochloride powder to equilibrate to room temperature

before opening to prevent condensation.

Step 4: Carefully weigh the desired amount of powder using a calibrated analytical balance.

Use anti-static weighing dishes and tools.

Step 5: Add the desired volume of solvent (e.g., fresh DMSO) to the powder to achieve the

target concentration.[1] Ensure the vial is securely capped before mixing. Sonication may be

used to aid dissolution.[6]

Step 6: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Step 7: Clearly label all aliquots with the compound name, concentration, solvent, and date

of preparation.

Step 8: Store stock solutions at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).[3]
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Experimental Use
Step 1: When preparing working solutions, retrieve the required number of stock solution

aliquots.

Step 2: Thaw the aliquots and dilute them to the final experimental concentration using the

appropriate buffer or medium.

Step 3: All procedures involving the handling of GDC-0575 hydrochloride solutions should be

performed with the same level of PPE as for the powder.

Step 4: After use, decontaminate all surfaces and equipment with an appropriate cleaning

agent (e.g., 70% ethanol followed by a suitable laboratory detergent).

Disposal Plan
All waste generated from the handling of GDC-0575 hydrochloride must be treated as

hazardous chemical waste.

Solid Waste:

Dispose of all contaminated solid waste, including empty vials, weighing paper, pipette

tips, gloves, and disposable lab coats, in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste:

Collect all unused solutions and contaminated liquids in a sealed, labeled hazardous liquid

waste container. Do not pour GDC-0575 hydrochloride solutions down the drain.

Decontamination:

All non-disposable labware (e.g., glassware, spatulas) that has come into contact with the

compound should be decontaminated. This can be achieved by soaking in a suitable

inactivating solution or by thorough washing with a laboratory detergent, followed by

multiple rinses.

Final Disposal:
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All hazardous waste must be disposed of through your institution's environmental health

and safety (EHS) office in accordance with local, state, and federal regulations.[7]

Workflow for Safe Handling of GDC-0575
Hydrochloride
The following diagram illustrates the key steps and decision points in the safe handling

workflow for GDC-0575 hydrochloride.
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Safe Handling Workflow for GDC-0575 Hydrochloride
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Caption: Workflow for handling GDC-0575 hydrochloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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